Cas no 7605-54-1 (methyl trans-2-methylcyclohexanecarboxylate)
7605-54-1 structure
Product Name:methyl trans-2-methylcyclohexanecarboxylate
methyl trans-2-methylcyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl trans-2-methylcyclohexanecarboxylate
- methyl (1R,2R)-2-methylcyclohexane-1-carboxylate
- AI3-33519
- Cyclohexanecarboxylic acid, 2-methyl-, methyl ester, trans-
- methyl (1R,2R)-2-methylcyclohexanecarboxylate
- DTXSID70226952
- EINECS 231-517-1
- SCHEMBL15866019
- 7605-54-1
- NS00037754
-
- Inchi: 1S/C9H16O2/c1-7-5-3-4-6-8(7)9(10)11-2/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
- InChI Key: OKLPIZJSDADMHA-HTQZYQBOSA-N
- SMILES: O(C)C([C@@H]1CCCC[C@H]1C)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl trans-2-methylcyclohexanecarboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
7605-54-1 (methyl trans-2-methylcyclohexanecarboxylate) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 2177-77-7(Methyl 2-methylvalerate)
- 29412-62-2(dimethyl cubane-1,4-dicarboxylate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 14352-61-5(Methylcyclohexaneacetate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
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